Cas no 1780000-47-6 (2-(2,5-dimethylfuran-3-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2,5-dimethylfuran-3-yl)-2-hydroxyacetic acid
• CAS No: 1780000-47-6
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 6078751
• PubChem ID: 82412599
• Update Time: 2025-08-05

2-(2,5-dimethylfuran-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylfuran-3-yl)-2-hydroxyacetic acid
• EN300-1743005
• 1780000-47-6

• Inchi： 1S/C8H10O4/c1-4-3-6(5(2)12-4)7(9)8(10)11/h3,7,9H,1-2H3,(H,10,11)
• InChI Key： PBXSLXVIZJUPCB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(C(=O)O)O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-(2,5-dimethylfuran-3-yl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(2,5-dimethylfuran-3-yl)-2-hydroxyacetic acid (CAS No. 1780000-47-6)

2-(2,5-dimethylfuran-3-yl)-2-hydroxyacetic acid (CAS No. 1780000-47-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a furan ring substituted with methyl groups and a hydroxyacetic acid moiety, exhibits potential applications in drug synthesis and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, aligning with the growing demand for sustainable and efficient chemical intermediates.

The compound's molecular structure combines a 2,5-dimethylfuran core with a hydroxyacetic acid side chain, offering versatility in synthetic pathways. This design enables interactions with biological targets, making it a candidate for enzyme inhibition studies. Recent trends in green chemistry have further highlighted its relevance, as industries seek eco-friendly alternatives to traditional reagents. Its compatibility with biocatalysis and microwave-assisted synthesis aligns with modern laboratory practices.

From an analytical perspective, 2-(2,5-dimethylfuran-3-yl)-2-hydroxyacetic acid can be characterized using techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods confirm its purity and structural integrity, critical for applications in medicinal chemistry. The compound's solubility profile in polar solvents such as DMSO and methanol facilitates its use in high-throughput screening assays, a key focus area for drug discovery pipelines.

In the context of user search trends, queries often revolve around its synthetic routes, safety data sheets (SDS), and supplier availability. Addressing these, the compound is typically synthesized via Grignard reactions or oxidation protocols, with detailed procedures available in peer-reviewed journals. While not classified as hazardous, standard laboratory precautions (e.g., glove use, ventilation) are recommended during handling.

The agrochemical sector has shown interest in derivatives of 2-(2,5-dimethylfuran-3-yl)-2-hydroxyacetic acid for developing plant growth regulators. Its furan backbone mimics natural phytochemicals, offering potential for biodegradable formulations. This aligns with global shifts toward precision agriculture and reduced environmental impact—a topic dominating industry conferences and patent filings.

For computational chemists, the compound's 3D conformation and electronic properties are subjects of molecular docking studies. Open-access databases like PubChem provide its SMILES notation (CC1=CC(=C(O1)C(C(=O)O)O)C) for virtual screening projects. Such data supports the AI-driven drug design trend, where researchers leverage machine learning to predict compound behavior.

Storage recommendations for CAS 1780000-47-6 emphasize protection from moisture and light at -20°C for long-term stability—a detail frequently searched by laboratory managers. Commercial suppliers often provide it as a white crystalline powder with ≥95% purity, catering to both academic and industrial buyers. Pricing models typically reflect scale-dependent discounts, another common query among procurement specialists.

Emerging applications include its use in metal-organic frameworks (MOFs) for catalytic systems, capitalizing on the furan ring's coordination potential. This intersects with nanotechnology trends, particularly in heterogeneous catalysis for sustainable energy solutions. Patent analyses reveal growing IP activity around similar structures, signaling commercial viability.

In summary, 2-(2,5-dimethylfuran-3-yl)-2-hydroxyacetic acid represents a multifaceted compound bridging organic synthesis, drug development, and materials science. Its adaptability to cutting-edge methodologies like flow chemistry ensures continued relevance in evolving research landscapes. For updated literature, platforms like Reaxys and SciFinder offer curated datasets addressing recent breakthroughs.